Cas no 2680561-36-6 (2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid
• CAS No: 2680561-36-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5647228
• PubChem ID: 165910877
• Update Time: 2025-05-25

2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277653
• 2-[(tert-butoxy)carbonyl]-5-methylpiperidine-1-carboxylic acid
• 2680561-36-6
• 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-8-5-6-9(13(7-8)11(15)16)10(14)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,15,16)
• InChI Key： FXFVCNDXCBTBLM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(C)CN1C(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid

2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid (CAS No. 2680561-36-6)

The compound 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid (CAS No. 2680561-36-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and a methyl group at specific positions. The Boc group is a well-known protecting group in peptide synthesis, making this compound highly relevant in medicinal chemistry and drug discovery.

Recent studies have highlighted the potential of 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor for synthesizing bioactive peptides and small molecules with potential anti-inflammatory, anti-cancer, and neuroprotective properties. The methyl substitution on the piperidine ring enhances the compound's stability and bioavailability, making it an attractive candidate for further pharmacological studies.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of the Boc group allows for precise control over the reactivity of the carboxylic acid moiety during multi-step synthesis. This has been particularly useful in constructing complex molecules with high stereochemical fidelity. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of applications for this compound, enabling the production of enantiomerically pure derivatives.

The structural versatility of 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid also makes it a valuable building block in materials science. Its ability to form stable amide bonds has led to its use in the development of polymeric materials with tailored mechanical and thermal properties. For instance, researchers have reported its incorporation into biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

From an analytical perspective, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its conformational behavior and interaction with biological systems. Recent computational studies have also shed light on its electronic structure and reactivity, paving the way for predictive modeling in drug design.

In conclusion, 2-(tert-butoxy)carbonyl-5-methylpiperidine-1-carboxylic acid (CAS No. 2680561-36-6) is a versatile and important molecule with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure, combined with recent advances in synthetic methodologies and computational tools, positions it as a key player in the development of next-generation therapeutic agents and advanced materials.